Cas no 1803749-52-1 (2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid)

• Product Name: 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid
• CAS No: 1803749-52-1
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009793
• Update Time: 2025-07-02

2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C12H10F3NO3/c1-2-7-3-8(6-16)9(5-11(17)18)10(4-7)19-12(13,14)15/h3-4H,2,5H2,1H3,(H,17,18)
• InChI Key： BDFBEDYJBFCMMS-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(C#N)C=1CC(=O)O)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.1
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid

Introduction to 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid (CAS No. 1803749-52-1)

2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803749-52-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of phenylacetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its cyano group, ethyl substituent, and trifluoromethoxy moiety, contribute to its unique chemical properties and biological interactions.

The presence of a cyano group at the 2-position of the phenyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The ethyl group at the 4-position further modulates the electronic properties of the aromatic system, influencing its reactivity and binding affinity. Additionally, the trifluoromethoxy group at the 6-position introduces a strong electron-withdrawing effect, which can significantly alter the molecule's pharmacokinetic profile and metabolic stability.

In recent years, there has been a growing interest in phenylacetic acid derivatives due to their potential as intermediates in drug development. The compound 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid has been studied for its potential role in various pharmacological pathways. For instance, phenylacetic acids are known to interact with neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and other inhibitory neurotransmitters. The structural motifs present in this compound may contribute to its ability to modulate these systems, making it a valuable candidate for further investigation.

One of the most compelling aspects of 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid is its potential as a precursor in the synthesis of more complex pharmacophores. The cyano group can serve as a handle for further functionalization, allowing chemists to explore derivatives with enhanced biological activity. Similarly, the trifluoromethoxy group can improve metabolic stability and oral bioavailability, which are critical factors in drug development. These features make this compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid for potential biological activity. Machine learning models have been trained on large datasets of bioactive compounds to predict binding affinities and pharmacokinetic properties. These models have identified several promising candidates for further experimental validation. In one such study, virtual screening techniques were used to identify phenylacetic acid derivatives with potential activity against enzymes involved in inflammation and pain signaling.

The synthesis of 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed processes. The ethyl group can be incorporated via alkylation reactions, while the trifluoromethoxy group is often introduced through nucleophilic aromatic substitution or metal-mediated cross-coupling reactions.

The chemical stability of this compound is another critical consideration in its development as a pharmaceutical intermediate. The presence of multiple functional groups makes it susceptible to hydrolysis and oxidation under certain conditions. However, protective groups can be employed during synthesis and storage to mitigate these issues. For example, esterification of the carboxylic acid group can enhance stability during handling and purification.

In conclusion, 2-Cyano-4-ethyl-6-(trifluoromethoxy)phenylacetic acid (CAS No. 1803749-52-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As computational methods continue to advance, the efficiency of identifying and optimizing compounds like this one will improve significantly, accelerating the discovery process.